Cas no 2168935-64-4 (2-amino-5-chloro-1,2,4triazolo1,5-apyridine-8-carboxylic acid)

• Product Name: 2-amino-5-chloro-1,2,4triazolo1,5-apyridine-8-carboxylic acid
• CAS No: 2168935-64-4
• MF: C₇H₅ClN₄O₂
• MW: 212.593199491501
• CID: 5825233
• PubChem ID: 165507873
• Update Time: 2025-06-24

2-amino-5-chloro-1,2,4triazolo1,5-apyridine-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-chloro-[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid
• [1,2,4]Triazolo[1,5-a]pyridine-8-carboxylic acid, 2-amino-5-chloro-
• 2168935-64-4
• 2-amino-5-chloro-1,2,4triazolo1,5-apyridine-8-carboxylic acid
• EN300-1274738

• Inchi： 1S/C7H5ClN4O2/c8-4-2-1-3(6(13)14)5-10-7(9)11-12(4)5/h1-2H,(H2,9,11)(H,13,14)
• InChI Key： RMXJAYHLIAWYNC-UHFFFAOYSA-N
• SMILES： C12=NC(N)=NN1C(Cl)=CC=C2C(O)=O

Computed Properties

• Exact Mass: 212.0101031g/mol
• Monoisotopic Mass: 212.0101031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 93.5Ų

Experimental Properties

• Density: 1.94±0.1 g/cm3(Predicted)
• pka: -1.28±0.41(Predicted)

Additional information on 2-amino-5-chloro-1,2,4triazolo1,5-apyridine-8-carboxylic acid

2-Amino-5-Chloro-1,2,4-Triazolo[1,5-a]pyridine-8-carboxylic Acid (CAS No. 2168935-64-4): An Overview

2-Amino-5-chloro-1,2,4-triazolo[1,5-a]pyridine-8-carboxylic acid (CAS No. 2168935-64-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of heterocyclic amines and is characterized by its unique structural features, which include a triazolopyridine core and a carboxylic acid functional group. These characteristics make it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-amino-5-chloro-1,2,4-triazolo[1,5-a]pyridine-8-carboxylic acid is defined by its molecular formula C₉H₇ClN₄O₂. The presence of the triazolopyridine moiety imparts significant biological activity, while the carboxylic acid group provides potential for conjugation with other molecules or functional groups. This combination of structural elements contributes to its diverse pharmacological properties and makes it a valuable starting point for drug discovery efforts.

Recent studies have highlighted the potential of 2-amino-5-chloro-1,2,4-triazolo[1,5-a]pyridine-8-carboxylic acid in various therapeutic areas. One notable application is in the development of anti-inflammatory agents. Research has shown that compounds with similar structural features exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response pathway. This makes 2-amino-5-chloro-1,2,4-triazolo[1,5-a]pyridine-8-carboxylic acid a promising lead compound for further optimization and clinical evaluation.

In addition to its anti-inflammatory properties, 2-amino-5-chloro-1,2,4-triazolo[1,5-a]pyridine-8-carboxylic acid has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can selectively target and inhibit cancer cells while sparing normal cells. The mechanism of action involves the disruption of cellular processes such as DNA replication and protein synthesis, leading to apoptosis in cancer cells. These findings suggest that 2-amino-5-chloro-1,2,4-triazolo[1,5-a]pyridine-8-carboxylic acid could be further developed into a novel anticancer therapy.

The synthesis of 2-amino-5-chloro-1,2,4-triazolo[1,5-a]pyridine-8-carboxylic acid has been extensively studied and optimized to improve yield and purity. Common synthetic routes involve the condensation of appropriate starting materials followed by cyclization and functional group modification steps. Advances in synthetic chemistry have enabled the efficient production of this compound on both laboratory and industrial scales. This has facilitated its availability for further research and development activities.

The physicochemical properties of 2-amino-5-chloro-1,2,4-triazolo[1,5-a]pyridine-8-carboxylic acid, including solubility and stability, are crucial for its application in pharmaceutical formulations. Studies have shown that this compound exhibits good solubility in polar solvents such as water and dimethyl sulfoxide (DMSO), which is beneficial for its use in biological assays and drug delivery systems. Additionally, its stability under various conditions ensures consistent performance during storage and handling.

To further explore the potential of 2-amino-5-chloro-1,2,4-triazolo[1,5-a]pyridine-8-carboxylic acid, ongoing research is focused on optimizing its pharmacokinetic properties. This includes enhancing its bioavailability through prodrug strategies or formulation techniques. Preclinical studies are also being conducted to evaluate its safety profile and therapeutic efficacy in animal models of disease. These efforts aim to provide a comprehensive understanding of the compound's behavior in vivo and pave the way for clinical trials.

In conclusion, 2-amino-5-chloro-1,2,4-triazolo[1,5-a]pyridine-8-carboxylic acid (CAS No. 2168935-64-4) represents a promising molecule with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and applications, this compound is poised to play a significant role in advancing healthcare solutions.